(4-Bromo-2-fluorophenyl)cyanamide

• CAS No.: 921631-65-4
• Molecular Formula: C7H4BrFN2
• Molecular Weight: 215.02 g/mol
• IUPAC Name: (4-bromo-2-fluorophenyl)cyanamide
• InChI: InChI=1S/C7H4BrFN2/c8-5-1-2-7(11-4-10)6(9)3-5/h1-3,11H
• InChI Key: NPZPMQABZFIFOO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)F)NC#N

Description

(4-Bromo-2-fluorophenyl)cyanamide (CAS: 921631-65-4) is a synthetic organic compound with the molecular formula C₇H₄BrFN₂. It features a cyanamide group (-NH-C≡N) attached to a 4-bromo-2-fluorophenyl ring. This compound is primarily utilized as a pharmaceutical intermediate, fine chemical, and research reagent in medicinal chemistry and synthetic organic chemistry. SynHet, a professional supplier, confirms its high purity (>99%) and availability in bulk quantities, with analytical validation via LCMS, HPLC, GC, NMR, and FTIR . Its non-hazardous transport classification and room-temperature stability make it practical for industrial and laboratory applications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The cyanamide functional group (-NH-C≡N) is central to the reactivity of (4-Bromo-2-fluorophenyl)cyanamide. Comparisons with analogs highlight how substituents on the phenyl ring influence physicochemical properties and applications:

(4-Bromo-2-propylphenyl)cyanamide (CAS: 223609-47-0)

• Molecular Formula : C₁₀H₁₁BrN₂
• Substituents : Bromine at the 4-position and a propyl group at the 2-position.
• Applications: Used as a research chemical and synthetic intermediate, though specific pharmaceutical uses are less documented .

Calcium Cyanamide (CAS: 156-62-7)

• Molecular Formula : CaCN₂
• Structure: Inorganic salt with a cyanamide anion (CN₂²⁻) and calcium cation.
• Key Differences: Reactivity: Highly reactive with water, releasing toxic ammonia and acetylene, unlike the stable organic cyanamide derivatives . Applications: Primarily agricultural, serving as a soil fumigant and nitrogen fertilizer. Evidence shows efficacy in reducing strawberry anthracnose by altering soil microbiota .

Comparative Data Table

Compound	CAS Number	Molecular Formula	Substituents/Structure	Applications	Safety Profile	Analytical Methods
(4-Bromo-2-fluorophenyl)cyanamide	921631-65-4	C₇H₄BrFN₂	Br, F on phenyl	Pharma intermediates, R&D	Non-hazardous transport	HPLC, GC, NMR, LCMS
(4-Bromo-2-propylphenyl)cyanamide	223609-47-0	C₁₀H₁₁BrN₂	Br, propyl on phenyl	Synthetic chemistry	Not specified	Limited data
Calcium Cyanamide	156-62-7	CaCN₂	Inorganic salt	Agriculture (soil treatment)	Hazardous (irritant, reactive)	Titration, CHNS analysis

Pharmaceutical Relevance of (4-Bromo-2-fluorophenyl)cyanamide

The bromine and fluorine substituents enhance halogen bonding interactions in drug-receptor binding, a feature critical in medicinal chemistry.

Agricultural Utility of Calcium Cyanamide

Calcium cyanamide demonstrates dual functionality: (1) suppressing soil pathogens like Colletotrichum spp. in strawberry crops and (2) enhancing soil nitrogen content. Its application alters microbial networks, favoring beneficial bacteria over pathogens .